Cas no 25462-35-5 (p-Cymene-9,10-diol,dicarbamate (8CI))

• Product Name: p-Cymene-9,10-diol,dicarbamate (8CI)
• CAS No: 25462-35-5
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 259635
• PubChem ID: 213083
• Update Time: 2025-04-19

p-Cymene-9,10-diol,dicarbamate (8CI) Chemical and Physical Properties

Names and Identifiers

• p-Cymene-9,10-diol,dicarbamate (8CI)
• p-Cymene-9,10-diol, dicarbamate
• 2-(4-Methylphenyl)propane-1,3-diyl bis(hydrogen carbonimidate)
• 25462-35-5
• BRN 3062338
• DTXSID80948355

• Inchi： 1S/C12H16N2O4/c1-8-2-4-9(5-3-8)10(6-17-11(13)15)7-18-12(14)16/h2-5,10H,6-7H2,1H3,(H2,13,15)(H2,14,16)
• InChI Key： HXGYVQDURKNEPV-UHFFFAOYSA-N
• SMILES： O(C(N)=O)CC(COC(N)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 252.11108
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.64